Hydroxy(4-(((4-(hydroxy(oxido)amino)benzyl)dithio)methyl)phenyl)azane oxide

• CAS No.: 39549-05-8
• Molecular Formula: C14H12N2O4S2
• Molecular Weight: 336.4 g/mol
• IUPAC Name: 1-nitro-4-[[(4-nitrophenyl)methyldisulfanyl]methyl]benzene
• InChI: InChI=1S/C14H12N2O4S2/c17-15(18)13-5-1-11(2-6-13)9-21-22-10-12-3-7-14(8-4-12)16(19)20/h1-8H,9-10H2
• InChI Key: HYVAFODEZAVFOG-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=CC=C1CSSCC2=CC=C(C=C2)[N+](=O)[O-])[N+](=O)[O-]

Description

Hydroxy(4-(((4-(hydroxy(oxido)amino)benzyl)dithio)methyl)phenyl)azane oxide is a useful research compound. Its molecular formula is C14H12N2O4S2 and its molecular weight is 336.4 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

1.0 g of p-nitrobenzylmercaptan was dissolved in 30 of methylene chloride and 0.83 ml of triethylamine and 750 mg of iodine were added while maintaining the temperature at 25° C. and stirring for 10 minutes. After washing with N hydrochloric acid, the organic phase was dried and the solvent was evaporated. 20 ml of ether were added to the residue, and after stirring for 10 minutes, separating and drying, 839 mg of p-nitrobenzyl disulfide melting at 126° C. were obtained.